Cas no 8061-52-7 (Lignosulfonic acid, calcium salt)

• Product Name: Lignosulfonic acid, calcium salt
• CAS No: 8061-52-7
• MF: C₂₀H₂₄CaO₁₀S₂
• MW: 528.606563568115
• MDL: MFCD00163202
• CID: 48101
• PubChem ID: 24711
• Update Time: 2026-05-07

Lignosulfonic acid, calcium salt Chemical and Physical Properties

Names and Identifiers

• lignosulfonic acid, calcium salt
• LIGNOSULFONIC ACID, CA
• CALCIUM LIGNOSULFONATE
• calciumligninsulphonate
• ligninsulfonicacid,calcium
• ligninsulfonicacid,calciumsalt
• Calcium lignosulphonate
• Ligninesulfonicacidcalciumsalt
• LIGNINESULFONATE CALCIUM
• Cobalt(II) chloride
• CLS(calcium lignosulfonate)
• lignin sulfonic acid,calcium
• lignin sulfonic acid,calcium salt
• Lignosulfonic acid,calcium salt
• calcium lignin sulphonate
• Lignosulfonic acid calcium salt
• 湖北木质素磺酸钙生产厂家
• Caswell No. 146
• Lignin calcium sulfonate
• EPA Pesticide Chemical Code 115101
• Calcium Lignin Sulfonate
• Lime fractionated, spent pulping liquor, precipitate
• 6HPP8U6S23
• 33T2H9O73P
• calcium 3-(2-hydroxy-3-methoxyphenyl)-2-[2-methoxy-4-(3-sulfonatopropyl)phenoxy]propane-1-sulfonate
• Calcium 3-(2-hydroxy-3-methoxyphenyl)-2-[2-methoxy-4-(3-sulfonato propyl)phenoxy]-1-propane
• Calcium lignosulphonate.
• calcium;3-(2-hydroxy-3-methoxyphenyl)-2-[2-methoxy-4-(3-sulfonatopropyl)phenoxy]propane-1-sulfonate
• SCHEMBL1002725
• AKOS040750989
• UNII-6HPP8U6S23
• FT-0627854
• UNII-33T2H9O73P
• 8061-52-7
• Calcium 3-(2-hydroxy-3-methoxyphenyl)-2-[2-methoxy-4-(3-sulfonato propyl)phenoxy]-1-propanesulfonate
• DTXSID7029297
• CALCIUM LIGNOSULFONATE [FCC]
• calcium lignosulfonate (2000 MW)
• CALCIUM LIGNOSULFONATE [INCI]
• Lignosulfonic acid, calcium salt

• MDL： MFCD00163202
• Inchi： 1S/C20H26O10S2.Ca/c1-28-18-7-3-6-15(20(18)21)12-16(13-32(25,26)27)30-17-9-8-14(11-19(17)29-2)5-4-10-31(22,23)24;/h3,6-9,11,16,21H,4-5,10,12-13H2,1-2H3,(H,22,23,24)(H,25,26,27);/q;+2/p-2
• InChI Key： RYAGRZNBULDMBW-UHFFFAOYSA-L
• SMILES： [Ca+2].S(CC(CC1C=CC=C(C=1O)OC)OC1C=CC(=CC=1OC)CCCS(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

• Exact Mass: 528.04400
• Monoisotopic Mass: 528.04368
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 732
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 179

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PH: ~4 (3wt. %)
• Solubility: H2O: soluble
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 179.08000
• LogP: 4.36490
• Solubility: Soluble in water, good stability
• Vapor Pressure: No data available

Lignosulfonic acid, calcium salt Security Information

• Signal Word：warning
• Hazard Statement： H413
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignans, neolignans and related compounds
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds
• Material Chemicals High Polymer Materials

Additional information on Lignosulfonic acid, calcium salt

Introduction to Lignosulfonic acid, calcium salt (CAS No. 8061-52-7)

Lignosulfonic acid, calcium salt, with the chemical formula CAS No. 8061-52-7, is a widely utilized compound in various industrial and pharmaceutical applications. This compound is derived from the sulfonation of lignin, a complex organic polymer found in wood, and its calcium salt form enhances its solubility and stability, making it particularly valuable in multiple sectors.

The primary significance of Lignosulfonic acid, calcium salt lies in its role as a versatile dispersant and chelating agent. Its ability to bind with metal ions and prevent aggregation makes it indispensable in industries such as paper manufacturing, textiles, and water treatment. Moreover, its biodegradable nature aligns well with environmental sustainability goals, making it an attractive alternative to synthetic alternatives.

In recent years, significant research has highlighted the potential of Lignosulfonic acid, calcium salt in pharmaceutical applications. Studies have demonstrated its efficacy as a stabilizing agent in drug formulations, particularly for hydrophobic compounds. The compound's chelating properties also make it useful in developing metal-based therapeutics, where controlled release of metal ions is crucial for therapeutic efficacy.

One of the most intriguing aspects of Lignosulfonic acid, calcium salt is its application in biomedicine. Researchers have explored its use as a carrier for nucleic acids and proteins due to its ability to form stable complexes with these biomolecules. This property has opened new avenues in gene delivery systems and protein-based drug development. For instance, recent studies have shown promising results in using Lignosulfonic acid, calcium salt to enhance the stability and bioavailability of mRNA vaccines.

The compound's role in environmental science is equally noteworthy. As a natural polymer derivative, Lignosulfonic acid, calcium salt exhibits excellent flocculating properties, making it effective in wastewater treatment processes. It aids in the removal of suspended particles and heavy metals by forming insoluble complexes that can be easily separated from water. This application is particularly relevant in industries striving to minimize their environmental footprint while maintaining high standards of water purification.

Industrial applications of Lignosulfonic acid, calcium salt are vast and varied. In the paper industry, it serves as a retention aid and defoamer, improving paper quality and production efficiency. In textiles, it acts as a dye-leveling agent, ensuring uniform color distribution across fabrics. Additionally, its use as a lubricant additive in metalworking fluids has been investigated due to its ability to reduce friction and wear.

The chemical properties of Lignosulfonic acid, calcium salt make it a valuable component in formulations requiring pH adjustment and stabilization. Its weak acidic nature allows it to act as a buffer in various systems, maintaining optimal pH levels for enzymatic reactions or chemical processes. This property is particularly useful in food processing and cosmetics, where pH control is critical for product quality and shelf life.

Recent advancements in nanotechnology have also leveraged the unique properties of Lignosulfonic acid, calcium salt. Researchers have developed nanostructured materials incorporating this compound to enhance drug delivery systems. The compound's ability to form stable nanoparticles with active pharmaceutical ingredients (APIs) has led to more efficient targeted therapies. These innovations are particularly relevant in oncology research, where precise delivery of chemotherapeutic agents can significantly improve patient outcomes.

The agricultural sector has not been left out either. Lignosulfonic acid, calcium salt has been explored as a soil conditioner due to its ability to improve water retention and nutrient availability for plants. Its chelating properties help mobilize essential minerals like iron and manganese, which are often present in soil but not readily accessible to plants. This application holds promise for sustainable agriculture practices that enhance crop yields while minimizing environmental impact.

In conclusion,Lignosulfonic acid, calcium salt (CAS No. 8061-52-7) is a multifunctional compound with broad applications across multiple industries. Its unique chemical properties make it an invaluable tool in pharmaceuticals、biotechnology、environmental science、and industrial manufacturing。 As research continues to uncover new uses for this compound，its importance is only expected to grow，driving innovation across scientific disciplines.